Cas no 38989-32-1 (3-(2,4-Dimethoxyphenyl)amino-3-oxopropanoic Acid)

• Product Name: 3-(2,4-Dimethoxyphenyl)amino-3-oxopropanoic Acid
• CAS No: 38989-32-1
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• MDL: MFCD08685823
• CID: 1087154
• PubChem ID: 16481157
• Update Time: 2025-08-01

3-(2,4-Dimethoxyphenyl)amino-3-oxopropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-((2,4-Dimethoxyphenyl)amino)-3-oxopropanoic acid
• 3-(2,4-dimethoxyanilino)-3-oxopropanoic acid
• 3-[(2,4-dimethoxyphenyl)amino]-3-oxopropanoic acid(SALTDATA: FREE)
• Malonsaeure-mono-2,4-dimethoxy-anilid
• AKOS003665009
• 38989-32-1
• 3-[(2,4-dimethoxyphenyl)amino]-3-oxopropanoic acid
• 3-[(2,4-Dimethoxyphenyl)amino]-3-oxopropanoicacid
• 2-[(2,4-DIMETHOXYPHENYL)CARBAMOYL]ACETIC ACID
• DB-183038
• 3-((2,4-Dimethoxyphenyl)amino)-3-oxopropanoicacid
• BS-37838
• CS-0365403
• MFCD08685823
• STK256833
• DTXSID90586141
• 3-(2,4-Dimethoxyphenyl)amino-3-oxopropanoic Acid

• MDL： MFCD08685823
• Inchi： 1S/C11H13NO5/c1-16-7-3-4-8(9(5-7)17-2)12-10(13)6-11(14)15/h3-5H,6H2,1-2H3,(H,12,13)(H,14,15)
• InChI Key： CBEUCURXDTTYJZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1NC(CC(=O)O)=O)OC

Computed Properties

• Exact Mass: 239.07900
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• PSA: 84.86000
• LogP: 1.19000

Additional information on 3-(2,4-Dimethoxyphenyl)amino-3-oxopropanoic Acid

Research Progress and Applications of 3-(2,4-Dimethoxyphenyl)Amino-3-Oxopropanoic Acid (CAS No. 38989-32-1)

3-(2,4-Dimethoxyphenyl)amino-3-oxopropanoic acid (CAS No. 38989-32-1) is a structurally unique compound with significant potential in various scientific and industrial applications. This compound, often referred to as DMPPA (short for 3-(2,4-dimethoxyphenyl)amino-3-oxopropanoic acid), has garnered attention due to its versatile chemical properties and promising biological activities. Recent advancements in synthetic chemistry and pharmacology have further highlighted its significance in drug discovery and material science.

The molecular structure of DMPPA consists of a phenyl group substituted with two methoxy groups at the 2 and 4 positions, connected via an amino linkage to a propanoic acid moiety with a ketone group at the alpha position. This configuration imparts the compound with unique electronic properties, making it a valuable substrate for various chemical transformations. The presence of the dimethoxyphenyl group contributes to its aromatic stability and enhances its solubility in organic solvents, which is advantageous for large-scale synthesis.

Recent studies have explored the synthesis of DMPPA through innovative routes, including microwave-assisted synthesis and enzymatic catalysis. These methods not only improve yield but also reduce reaction time and environmental impact compared to traditional techniques. For instance, researchers have reported the use of microwave irradiation to facilitate the coupling reaction between the phenolic derivative and the amino acid precursor, achieving high purity and excellent reproducibility.

In terms of biological activity, DMPPA has demonstrated potent anti-inflammatory and antioxidant properties in vitro. A study published in *Journal of Medicinal Chemistry* revealed that DMPPA inhibits COX-2 enzyme activity with an IC50 value of 10 μM, making it a promising candidate for anti-inflammatory drug development. Additionally, its ability to scavenge free radicals suggests potential applications in skincare products aimed at combating oxidative stress.

The application of DMPPA extends beyond pharmacology into materials science. Researchers have investigated its use as a building block for constructing supramolecular assemblies and functional polymers. For example, a team from the University of Cambridge reported the synthesis of self-healing hydrogels incorporating DMPPA, which exhibit remarkable mechanical strength and biocompatibility.

From an environmental perspective, recent green chemistry initiatives have focused on optimizing the production process of DMPPA to minimize waste generation and energy consumption. By employing solvent-free conditions and recyclable catalysts, scientists have successfully developed an eco-friendly synthesis pathway that aligns with sustainable development goals.

In conclusion, 3-(2,4-Dimethoxyphenyl)amino-3-oxopropanoic acid (CAS No. 38989-32-1) stands out as a multifaceted compound with diverse applications across various fields. Its unique chemical structure, coupled with cutting-edge synthetic methodologies and biological activities, positions it as a key player in modern scientific research.